Cas no 816454-60-1 (5-nitro-4-phenoxy-1H-indazol-3-amine)

• Product Name: 5-nitro-4-phenoxy-1H-indazol-3-amine
• CAS No: 816454-60-1
• MF: C₁₃H₁₀N₄O₃
• MW: 270.243502140045
• CID: 2145236
• PubChem ID: 69937544
• Update Time: 2025-04-21

5-nitro-4-phenoxy-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-nitro-4-phenoxy-1H-indazol-3-amine
• 816454-60-1
• DB-317772
• SCHEMBL6920145

• Inchi： 1S/C13H10N4O3/c14-13-11-9(15-16-13)6-7-10(17(18)19)12(11)20-8-4-2-1-3-5-8/h1-7H,(H3,14,15,16)
• InChI Key： WXOLGVDMEDPVHC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=C(C=CC2=C1C(N)=NN2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 270.07529019Da
• Monoisotopic Mass: 270.07529019Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 110Ų